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Audience: Researchers, scientists, and drug development professionals.

Introduction

Coenzyme Q (ubiquinone) is a vital lipid-soluble antioxidant and an essential component of the
mitochondrial respiratory chain. In the budding yeast Saccharomyces cerevisiae, the
biosynthesis of Coenzyme Q involves a suite of proteins encoded by the COQ genes. COQ11
(systematic name: YLR290C) encodes a putative oxidoreductase that is a subunit of the
Coenzyme Q biosynthetic complex. The disruption of COQ11 leads to impaired Coenzyme Q
synthesis, resulting in respiratory deficiency. This phenotype makes COQ11 a gene of interest
for studying mitochondrial function, oxidative stress, and for the development of novel
therapeutics.

These application notes provide detailed protocols for the targeted knockout of the COQ11
gene in S. cerevisiae using two primary methods: PCR-based homologous recombination and
the CRISPR/Cas9 system.

Coenzyme Q Biosynthesis Pathway in S. cerevisiae

The biosynthesis of Coenzyme Q in yeast is a multi-step process localized to the mitochondria.
It involves the modification of a benzene ring and the attachment of a polyisoprenoid tail. The
Coq proteins form a multi-subunit complex, often referred to as the "CoQ synthome," to carry
out these madifications efficiently. Cogl1 is an integral part of this complex, and its absence
disrupts the overall synthesis of Coenzyme Q.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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